Cas no 31350-46-6 (Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl-)

• Product Name: Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl-
• CAS No: 31350-46-6
• MF: C₈H₈I₂O₂S
• MW: 422.021865844727
• CID: 316744
• PubChem ID: 3084536
• Update Time: 2025-04-19

Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl-
• 1-(diiodomethylsulfonyl)-3-methylbenzene
• 1-[(Diiodomethyl)sulfonyl]-3-methylbenzene
• Benzene, 1-((diiodomethyl)sulfonyl)-3-methyl-
• Diiodomethyl 3-methylphenyl sulfone
• DTXSID7067615
• 31350-46-6
• SCHEMBL751112
• Diiodomethyl m-tolyl sulfone

• Inchi： 1S/C8H8I2O2S/c1-6-3-2-4-7(5-6)13(11,12)8(9)10/h2-5,8H,1H3
• InChI Key： UJPHJBCTEMFRDX-UHFFFAOYSA-N
• SMILES： IC(S(C1C=CC=C(C)C=1)(=O)=O)I

Computed Properties

• Exact Mass: 421.83254
• Monoisotopic Mass: 421.833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 2.274
• Boiling Point: 432°Cat760mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.686
• PSA: 34.14